Cas no 1341527-48-7 (N-(4-aminocyclohexyl)-4-chlorobutanamide)

• Product Name: N-(4-aminocyclohexyl)-4-chlorobutanamide
• CAS No: 1341527-48-7
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 6039577
• PubChem ID: 63308237
• Update Time: 2025-06-12

N-(4-aminocyclohexyl)-4-chlorobutanamide Chemical and Physical Properties

Names and Identifiers

• 2137095-84-0
• 1341527-48-7
• 4-chloro-N-[(1s,4s)-4-aminocyclohexyl]butanamide
• EN300-377393
• N-(4-aminocyclohexyl)-4-chlorobutanamide
• AKOS012612175
• EN300-718831

• Inchi： 1S/C10H19ClN2O/c11-7-1-2-10(14)13-9-5-3-8(12)4-6-9/h8-9H,1-7,12H2,(H,13,14)
• InChI Key： HOOODAJRWKEJJT-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 218.1185909g/mol
• Monoisotopic Mass: 218.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(4-aminocyclohexyl)-4-chlorobutanamide

Introduction to N-(4-aminocyclohexyl)-4-chlorobutanamide (CAS No. 1341527-48-7)

N-(4-aminocyclohexyl)-4-chlorobutanamide (CAS No. 1341527-48-7) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential in various therapeutic areas.

The molecular structure of N-(4-aminocyclohexyl)-4-chlorobutanamide consists of a cyclohexyl group attached to an amide functional group, with a chloro substituent on the butanamide chain. This configuration imparts specific reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and chloro functional groups allows for further chemical modifications, enabling the development of novel derivatives with enhanced pharmacological properties.

In recent years, N-(4-aminocyclohexyl)-4-chlorobutanamide has been extensively studied for its role in the development of targeted therapies. Its ability to interact with biological targets such as enzymes and receptors has made it a promising candidate for the treatment of various diseases, including inflammatory disorders and neurological conditions. The compound's structural features facilitate selective binding, which is crucial for achieving high efficacy while minimizing side effects.

One of the most compelling aspects of N-(4-aminocyclohexyl)-4-chlorobutanamide is its potential in modulating protein-protein interactions. Research has shown that this compound can act as a scaffold for designing molecules that disrupt or enhance specific biological pathways. For instance, studies have demonstrated its efficacy in inhibiting certain kinases involved in cancer progression. The ability to fine-tune the pharmacophore through structural modifications has opened up new avenues for drug discovery.

The synthesis of N-(4-aminocyclohexyl)-4-chlorobutanamide involves multi-step organic reactions, typically starting from commercially available precursors. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve the desired product with minimal byproducts. The efficiency of these synthetic routes is critical for large-scale production, which is essential for industrial applications.

Evaluation of the pharmacokinetic properties of N-(4-aminocyclohexyl)-4-chlorobutanamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). These studies indicate that the compound exhibits good bioavailability and stability under physiological conditions, suggesting its suitability for therapeutic use. Additionally, preliminary toxicological assessments have shown that it is well-tolerated at relevant doses, further supporting its potential as a lead compound.

The growing interest in N-(4-aminocyclohexyl)-4-chlorobutanamide has led to several ongoing clinical trials aimed at validating its therapeutic efficacy. These trials focus on conditions where protein-protein interactions play a pivotal role, such as autoimmune diseases and neurodegenerative disorders. The outcomes of these trials are expected to provide critical insights into the compound's mechanism of action and potential clinical applications.

In conclusion, N-(4-aminocyclohexyl)-4-chlorobutanamide(CAS No. 1341527-48-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.